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Compound of Interest

Compound Name: Hlliciumlignan D

Cat. No.: B13426641

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth overview of the physical, chemical, and biological
properties of llliciumlignan D, a lignan of significant interest for its potential therapeutic
applications. This document summarizes key quantitative data, details relevant experimental
protocols, and visualizes associated biological pathways to serve as a comprehensive resource
for the scientific community.

Physicochemical Properties

llliciumlignan D is a lignan compound with the molecular formula C2sH32010 and a molecular
weight of 492.52 g/mol .[1] It is typically isolated as a powder and requires storage in a cool,
dry, and sealed environment to maintain its stability. While experimentally determined values
for the melting point are not widely reported, its boiling point is predicted to be 704.7+60.0 °C,
with a predicted density of 1.43+0.1 g/cm3.

Table 1: Physical and Chemical Properties of llliciumlignan D
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Property Value Source
Molecular Formula C25H32010 [1]
Molecular Weight 492.52 g/mol [1]

CAS Number 2237239-36-8 [1]
Appearance Powder Vendor Data
Boiling Point (Predicted) 704.7 £ 60.0 °C [1]

Density (Predicted) 1.43+0.1 g/lcm3 [1]

Storage 2-8°C, sealed, dry, light-proof [1]

Note: Due to the limited availability of specific experimental data for llliciumlignan D, the
following sections on spectral data and biological activity are based on closely related and well-
characterized lignans isolated from the same genus, primarily llliciumlignans G-O, to provide a
representative profile.

Spectral Data

The structural elucidation of lignans like llliciumlignan D relies heavily on nuclear magnetic
resonance (NMR) and mass spectrometry (MS). The following tables summarize the
characteristic spectral data for a representative lllicium lignan, llliciumlignan G, which shares a
similar core structure.

Table 2: 1H-NMR Spectral Data of a Representative lllicium Lignan (llliciumlignan G) in CDsOD
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Position OoH (ppm) Multiplicity J (Hz)
2 6.96 d 1.8

5 6.75 d 8.2

6 6.83 dd 8.2,1.8
7 4.98 d 5.8

8 2.89 m

%9a 3.85 m

9b 3.75 m

2 6.73 brs

6' 6.73 br s

7 2.62 t 7.7

8' 1.82 m

9'a 3.65 m

9'b 3.55 m

3-OCHs 3.88 s

5'-OCHs 3.87 s

Xylose

1" 4.35 d 7.6
Rhamnose

i 5.18 brs

Table 3: 13C-NMR Spectral Data of a Representative lllicium Lignan (llliciumlignan G) in CDsOD
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Position oC (ppm) Position oC (ppm)
1 134.8 1 129.0
2 110.8 2' 118.0
3 149.0 3 147.5
4 147.4 4 136.9
5 116.1 5' 145.2
6 119.7 6' 114.2
7 89.8 7' 32.9
8 53.1 8' 35.8
9 72.6 9' 62.2
3-OCHs 56.4 5'-OCHs 56.8
Xylose Rhamnose

1" 103.6 1 102.3
2" 79.2 2™ 72.3
3" 78.9 3™ 72.2
4" 71.5 4™ 74.0
5" 66.9 5" 69.9
6" 17.9

High-resolution electrospray ionization mass spectrometry (HR-ESI-MS) is critical for
confirming the molecular formula. For llliciumlignan G, a sodium adduct molecular ion [M +
Na]* was observed at m/z 661.2471, corresponding to the molecular formula C31H4201a4.

Biological Activities and Signaling Pathways

Lignans from the genus lllicium are recognized for their significant anti-inflammatory and
neuroprotective properties.
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Anti-inflammatory Activity

llliciumlignans have demonstrated potent anti-inflammatory effects by inhibiting the production
of key inflammatory mediators. In studies involving lipopolysaccharide (LPS)-stimulated RAW
264.7 macrophages, these compounds have been shown to reduce the production of
prostaglandin E2 (PGE-2) and nitric oxide (NO).

The underlying mechanism is believed to involve the modulation of inflammatory signaling
pathways, such as the nuclear factor-kappa B (NF-kB) and mitogen-activated protein kinase
(MAPK) pathways. By inhibiting these pathways, llliciumlignans can suppress the expression of
pro-inflammatory enzymes like inducible nitric oxide synthase (iNOS) and cyclooxygenase-2
(COX-2).
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Proposed anti-inflammatory signaling pathway of llliciumlignan D.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b13426641?utm_src=pdf-body-img
https://www.benchchem.com/product/b13426641?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13426641?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Neuroprotective Effects

Several lignans have been investigated for their neuroprotective potential. The proposed
mechanism of action involves the protection of neuronal cells from oxidative stress and
apoptosis. This is achieved through the modulation of signaling pathways that regulate cellular
survival and death, such as the Akt and JNK pathways. By promoting pro-survival signals and
inhibiting apoptotic cascades, llliciumlignans may offer a therapeutic avenue for

neurodegenerative diseases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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